Cas no 2248310-65-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-5-oxopyrrolidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-5-oxopyrrolidine-3-carboxylate
• CAS No: 2248310-65-6
• MF: C₁₉H₁₂F₂N₂O₅
• MW: 386.305791854858
• CID: 6496567
• PubChem ID: 165732567
• Update Time: 2025-06-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6522899
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-5-oxopyrrolidine-3-carboxylate
• 2248310-65-6

• Inchi： 1S/C19H12F2N2O5/c20-13-6-3-7-14(21)16(13)22-9-10(8-15(22)24)19(27)28-23-17(25)11-4-1-2-5-12(11)18(23)26/h1-7,10H,8-9H2
• InChI Key： FXBLKSQMBQHGPP-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1N1C(CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1)=O)F

Computed Properties

• Exact Mass: 386.07142781g/mol
• Monoisotopic Mass: 386.07142781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-5-oxopyrrolidine-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-5-oxopyrrolidine-3-carboxylate (CAS No: 2248310-65-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-5-oxopyrrolidine-3-carboxylate, identified by its CAS number 2248310-65-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural framework of this molecule incorporates multiple functional groups, including 1,3-dioxo, dihydro, 1H-isoindol, 2,6-difluorophenyl, and 5-oxopyrrolidine, which collectively contribute to its unique chemical properties and potential therapeutic applications.

The synthesis and characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-5-oxopyrrolidine-3-carboxylate have been meticulously studied to understand its reactivity and biological efficacy. The presence of fluorine atoms in the 2,6-difluorophenyl moiety enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the dioxo and oxopyrrolidine functional groups introduce electrophilic centers that can participate in various biochemical interactions, potentially targeting specific enzymes or receptors involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action for this compound. Studies suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-5-oxopyrrolidine-3-carboxylate may interact with proteins such as kinases and transcription factors, which are pivotal in regulating cellular processes. The fluorinated aromatic ring further enhances its potential as a modulator of these targets due to its ability to engage in hydrophobic interactions and π-stacking effects.

In the realm of drug discovery, this compound has been explored for its potential in addressing various therapeutic challenges. Its structural motif is reminiscent of molecules that have shown efficacy in oncology and inflammatory diseases. The isoindole core is particularly interesting as it mimics natural products known for their bioactivity. Furthermore, the oxopyrrolidine scaffold is a well-established pharmacophore in medicinal chemistry, often associated with compounds that exhibit central nervous system (CNS) activity.

The integration of fluorine atoms into pharmaceutical candidates has been a cornerstone in modern drug development due to their ability to improve pharmacokinetic profiles. In the case of 1-(2,6-difluorophenyl) moiety in this compound, the fluorine atoms not only enhance binding but also influence metabolic pathways by resisting degradation processes such as hydrolysis or oxidation. This resistance can lead to prolonged half-life and increased bioavailability upon administration.

Experimental validation through in vitro assays has begun to elucidate the biological activity of this molecule. Preliminary data indicate that it may possess inhibitory properties against certain enzymes implicated in cancer progression. The precise mechanism remains under investigation but preliminary findings suggest that it could disrupt signaling pathways by binding to key regulatory proteins. This aligns with current trends in oncology research where modulating protein-protein interactions is a major focus.

The synthesis route for obtaining high-purity 2248310-65-6 involves multi-step organic transformations that require careful optimization to ensure yield and scalability. Key steps include cyclization reactions facilitated by the dioxo group followed by functionalization at the pyrrolidine ring. Advances in green chemistry principles have also been applied to minimize waste and improve atom economy during production.

As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the development pipeline for this class of compounds. The integration of high-throughput screening (HTS) technologies will allow for rapid testing against large libraries of biological targets. This approach will help identify derivatives with enhanced potency or selectivity for specific therapeutic applications.

The role of fluorine-containing compounds cannot be overstated in contemporary medicinal chemistry. Their unique electronic properties make them indispensable tools for designing drugs with improved pharmacological profiles. The presence of multiple fluorine atoms on the aromatic ring further underscores its potential as a key structural determinant influencing both affinity and selectivity when interacting with biological targets.

The future prospects for 1-(2,6-difluorophenyl)-5 oxopyrrolidine derivatives remain bright as researchers continue to uncover new synthetic strategies and biological functions. Innovations such as fragment-based drug design combined with structure-based optimization promise to unlock novel therapeutic interventions based on molecules like this one.